Cas no 1261927-16-5 (3-(2-Hydroxyphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(2-Hydroxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261927-16-5
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18319018
• CID: 2763990
• PubChem ID: 53224946
• Update Time: 2025-10-19

3-(2-Hydroxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261927-16-5
• 3-(2-HYDROXYPHENYL)-2-METHOXYBENZOIC ACID
• MFCD18319018
• 2'-Hydroxy-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Hydroxyphenyl)-2-methoxybenzoic acid, 95%
• DTXSID30688678
• 3-(2-Hydroxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18319018
• Inchi： 1S/C14H12O4/c1-18-13-10(6-4-7-11(13)14(16)17)9-5-2-3-8-12(9)15/h2-8,15H,1H3,(H,16,17)
• InChI Key： KWBPPNGOFOGFKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 244.07355886Da
• Monoisotopic Mass: 244.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Hydroxyphenyl)-2-methoxybenzoic acid

Comprehensive Overview of 3-(2-Hydroxyphenyl)-2-methoxybenzoic acid (CAS No. 1261927-16-5): Properties, Applications, and Research Insights

3-(2-Hydroxyphenyl)-2-methoxybenzoic acid (CAS No. 1261927-16-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile properties. This hydroxyphenyl-methoxybenzoic acid derivative combines a phenolic hydroxyl group with a methoxy-substituted benzoic acid moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug development, particularly for targeting inflammatory pathways and oxidative stress-related conditions.

The compound's molecular structure features a 2-hydroxyphenyl ring linked to a 2-methoxybenzoic acid scaffold, which contributes to its distinctive physicochemical characteristics. With a molecular weight of 244.24 g/mol and moderate solubility in polar organic solvents, it offers practical handling advantages for laboratory applications. Recent studies highlight its role as a precursor for antioxidant agents and enzyme inhibitors, aligning with current trends in precision medicine and green chemistry initiatives.

In the context of drug discovery, 3-(2-Hydroxyphenyl)-2-methoxybenzoic acid has shown promise in modulating key biological targets. Its chelating properties and ability to interact with metal ions make it relevant for developing neuroprotective compounds, a hot topic in aging research and neurodegenerative disease studies. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, reflecting the growing demand for high-purity intermediates in pharmaceutical manufacturing.

The synthesis of CAS 1261927-16-5 typically involves Pd-catalyzed cross-coupling or ester hydrolysis methods, with recent innovations focusing on catalyst efficiency and waste reduction – critical considerations in sustainable chemistry. Patent literature reveals its incorporation into biodegradable polymers and cosmetic formulations, addressing market demands for eco-friendly materials and clean beauty products.

From a regulatory perspective, this compound falls under general laboratory chemicals classification, with standard safety protocols applicable for handling. Its low toxicity profile (as evidenced by preliminary studies) and stability at room temperature make it suitable for diverse research applications. The scientific community continues to investigate its structure-activity relationships, particularly how the ortho-hydroxyl group influences biological interactions compared to para-substituted analogs.

Emerging applications include its use as a fluorescence probe in biochemical assays and as a building block for metal-organic frameworks (MOFs), tapping into the booming nanotechnology sector. Computational chemistry studies utilizing molecular docking simulations predict strong binding affinities with certain protein targets, suggesting potential for personalized therapeutics development.

Quality control of 3-(2-Hydroxyphenyl)-2-methoxybenzoic acid requires rigorous spectroscopic characterization, including 1H/13C NMR and FT-IR analysis, meeting the pharmaceutical industry's emphasis on analytical validation. The compound's chromatographic behavior has been extensively documented to support method development for related phenolic acids.

Market analysts note growing interest in this fine chemical from contract research organizations and academic laboratories, driven by its utility in medicinal chemistry projects. Its compatibility with microwave-assisted synthesis techniques positions it well within the high-throughput screening paradigm that dominates modern drug discovery workflows.

Environmental fate studies indicate that 1261927-16-5 undergoes photodegradation under UV light, an important consideration for green chemistry applications. This property, combined with its biodegradation potential, makes it an attractive candidate for developing environmentally benign chemical processes – a key focus area in response to EPA regulations and corporate sustainability goals.

Future research directions may explore its structure-optimization for enhanced bioavailability or investigate its synergistic effects with natural products. The compound's multi-target activity profile aligns with current polypharmacology approaches in treating complex diseases, while its scaffold versatility supports fragment-based drug design strategies.